1-(4-fluorophenyl)-N-(5-((2-((5-methylisoxazol-3-yl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)-5-oxopyrrolidine-3-carboxamide

• IUPAC Name: 1-(4-fluorophenyl)-N-[5-[2-[(5-methyl-1,2-oxazol-3-yl)amino]-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]-5-oxopyrrolidine-3-carboxamide
• InChI: InChI=1S/C19H17FN6O4S2/c1-10-6-14(25-30-10)21-15(27)9-31-19-24-23-18(32-19)22-17(29)11-7-16(28)26(8-11)13-4-2-12(20)3-5-13/h2-6,11H,7-9H2,1H3,(H,21,25,27)(H,22,23,29)
• InChI Key: VCQNAINOMMGFBD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)NC(=O)CSC2=NN=C(S2)NC(=O)C3CC(=O)N(C3)C4=CC=C(C=C4)F
• Molecular Formula: C19H17FN6O4S2
• Molecular Weight: 476.5 g/mol

Description

1-(4-fluorophenyl)-N-(5-((2-((5-methylisoxazol-3-yl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)-5-oxopyrrolidine-3-carboxamide is a useful research compound. Its molecular formula is C19H17FN6O4S2 and its molecular weight is 476.5. The purity is usually 95%.
BenchChem offers high-quality 1-(4-fluorophenyl)-N-(5-((2-((5-methylisoxazol-3-yl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)-5-oxopyrrolidine-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(4-fluorophenyl)-N-(5-((2-((5-methylisoxazol-3-yl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)-5-oxopyrrolidine-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity

Research on similar compounds focuses on the synthesis and evaluation of their biological activities. For example, studies on hybrid molecules containing penicillanic acid or cephalosporanic acid moieties reveal their antimicrobial, antilipase, and antiurease activities. These compounds are synthesized using microwave-assisted techniques and are evaluated for their potential as therapeutic agents against various microorganisms (Başoğlu et al., 2013).

Antimicrobial and Antituberculosis Agents

Another area of interest is the development of compounds with antimycobacterial activity. For instance, thiazole-aminopiperidine hybrid analogues have been designed and synthesized as novel Mycobacterium tuberculosis GyrB inhibitors, demonstrating significant activity against this pathogen. Such studies highlight the potential of these compounds in addressing tuberculosis, a major global health issue (Jeankumar et al., 2013).